Sodium metabisulfite

Specification

• Description: Sodium metabisulfite (MBS, Sodium disulfite) is an inorganic salt. It is the sodium salt of disulphurous (pyrosulfurous) acid. It is widely used as reducing agent in textile and photography industry. It is commonly added to various foods and wines as preservative.; Sodium metabisulfite (MBS, Sodium disulfite) is the sodium salt of disulphurous (pyrosulfurous) acid. It is also commonly added to various food products and wines as a preservative.; Sodium metabisulfite is primarily used as an antioxidant and antimicrobial agent in a wide variety of foods and drugs. It is also used as the main additive in the prevention of melanosis in shrimp.; Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards. Sodium Metabisulfite is a sulfiting agent, widely employed as antioxidants, preservatives and browning inhibitors in pharmaceutical formulations and a variety of food and beverages.; Sodium metabisulfite (MBS, Sodium disulfite) is an inorganic salt. It is the sodium salt of disulphurous (pyrosulfurous) acid. It is widely used in textile dyeing, photography and paper industry. It is also commonly added to various food products and wines as a preservative.; Sodium metabisulfite appears as a white crystalline or powder solid with a slight sulfur odor. Toxic by inhalation. Strongly irritates skin and tissue. Noncombustible, but may decompose to emit toxic oxide fumes of sulfur and sodium when heated to high temperature. A corrosive acid when mixed with water. Used as a food preservative and as a laboratory reagent.; Sodium disulfite is an inorganic sodium salt composed of sodium and disulfite ions in a 2:1 ratio. It has a role as a food antioxidant. It contains a disulfite.
• CAS No.: 7681-57-4
• Molecular Formula: H2NaO5S2
• Molecular Weight: 169.14 g/mol
• Standard InChI: InChI=1S/Na.H2O5S2/c;1-6(2)7(3,4)5/h;(H,1,2)(H,3,4,5)
• Standard InChI Key: PBBIQKARZPPWID-UHFFFAOYSA-N
• Impurities: Sodium metabisulfite usually contains small amounts of sodium sulfite and sodium sulfate.
• SMILES: [O-]S(=O)S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: OS(=O)S(=O)(=O)O.[Na]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: White hexagonal crystals or powder; White to yellowish crystals or powder.; Colorless crystals; White granular or powdered salt
• Melting Point: greater than 302 °F (Decomposes) (NIOSH, 2016); >302 °F (decomposes); >302°F (decomposes); >302°F (Decomposes)